Cas no 16958-22-8 (2-methyl pentenal)

• Product Name: 2-methyl pentenal
• CAS No: 16958-22-8
• MF: C₆H₁₀O
• MW: 98.1430020332336
• CID: 2059619
• PubChem ID: 12376292
• Update Time: 2025-04-21

2-methyl pentenal Chemical and Physical Properties

Names and Identifiers

• 2-methyl pentenal
• 2-methyl-2-pentene aldehyde
• 2-methyl-2-pentene-1-al
• 2-methyl-2-pentenealdehyde
• 2-methyl-pent-2-en-1-al
• alpha,gamma-dimethylcrotonaldehyde
• alpha-methyl-pent-2-enal
• UNII-M41Y60O5BZ
• 2-Methyl-2-pentenoic aldehyde
• 2-Propylidenepropionaldehyde
• CH3CH2CH=C(CH3)CHO
• (2Z)-2-methylpent-2-enal
• beta-Ethyl-alpha-methylacrolein
• 3-Ethyl-2-methylacraldehyde
• 2,4-Dimethylcrotonaldehyde
• alpha-Methyl-beta-ethylacrolein
• 2-Methylpent-2-enal
• FEMA 3194
• 2-Methyl-(2E)-2-Pentenal
• FEMA NO. 3194, Z-
• DTXSID30168728
• 2-Pentenal, 2-methyl-, (2Z)-
• alpha -methyl-alpha -methylacrolein
• cis-2-methyl-pent-2-enal
• FEMA No. 3194, (Z)-
• 2-Methyl-2-pentenal, (2Z)-
• M41Y60O5BZ
• Q27162130
• alpha -methyl-beta -ethylacrolein
• 16958-22-8
• beta -ethyl-alpha -methylacrolein
• (2E)-2-Methyl-2-pentenal
• (2Z)-2-methyl-2-pentenal
• 2-Methylpentenal
• CHEBI:89949
• 2-Methyl-2-penten-1-al
• DTXCID6091219
• (Z)-2-methylpent-2-enal
• IDEYZABHVQLHAF-XQRVVYSFSA-N

• Inchi： 1S/C6H10O/c1-3-4-6(2)5-7/h4-5H,3H2,1-2H3/b6-4-
• InChI Key： IDEYZABHVQLHAF-XQRVVYSFSA-N
• SMILES： O=C/C(/C)=C\CC

Computed Properties

• Exact Mass: 98.073164938g/mol
• Monoisotopic Mass: 98.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 82.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Enals